1-(4-chlorobenzyl)-N-(2-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-N-(2-methoxyphenyl)-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C23H18ClN3O3/c1-30-20-7-3-2-6-19(20)26-22(28)18-13-16-5-4-12-25-21(16)27(23(18)29)14-15-8-10-17(24)11-9-15/h2-13H,14H2,1H3,(H,26,28)
• InChI Key: ZHHFVOPLHLIIEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C23H18ClN3O3
• Molecular Weight: 419.9 g/mol

Description

1-(4-chlorobenzyl)-N-(2-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C23H18ClN3O3 and its molecular weight is 419.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

• Novel Heterocyclic Systems : Compounds similar to the query molecule have been used to create novel heterocyclic systems, demonstrating typical reactivity and providing insights into new synthetic pathways for potentially biologically active compounds (Deady & Devine, 2006).
• Antibacterial Agents : Derivatives of naphthyridine carboxamides have shown significant antibacterial activity, indicating their potential as templates for developing new antibacterial drugs (Egawa et al., 1984).
• Polymer Chemistry : The synthesis of polymers incorporating ether groups derived from similar compounds has been explored for their solubility and thermal properties, contributing to advancements in materials science (Spiliopoulos & Mikroyannidis, 1996).

Biological Activities and Potential Applications

• Anticancer Evaluation : Certain naphthyridine derivatives have been evaluated for their anticancer activities, showing promising results against breast cancer cell lines, highlighting their potential in cancer therapy (Salahuddin et al., 2014).
• Anti-inflammatory Properties : Naphthyridine derivatives have also been studied for their anti-inflammatory activities, showing inhibition of pro-inflammatory cytokines, suggesting their utility in developing anti-inflammatory agents (Madaan et al., 2013).